Cas no 2137565-78-5 (methyl 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(methylamino)butanoate)

• Product Name: methyl 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(methylamino)butanoate
• CAS No: 2137565-78-5
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5748689
• PubChem ID: 165800253
• Update Time: 2025-05-24

methyl 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(methylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(methylamino)butanoate
• 2137565-78-5
• EN300-1140629

• Inchi： 1S/C11H19N3O2/c1-7-6-14(9(3)13-7)8(2)10(12-4)11(15)16-5/h6,8,10,12H,1-5H3
• InChI Key： BFDHKCLBRQEDJF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)N1C=C(C)N=C1C)NC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(methylamino)butanoate

Comprehensive Overview of Methyl 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(methylamino)butanoate (CAS No. 2137565-78-5)

The compound methyl 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(methylamino)butanoate (CAS No. 2137565-78-5) is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole ring and an ester functional group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for novel heterocyclic compounds like methyl 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(methylamino)butanoate has surged due to their versatility in medicinal chemistry. The imidazole moiety, a common motif in many FDA-approved drugs, contributes to the compound's ability to interact with biological targets. This has led to increased searches for "imidazole derivatives in drug design" and "CAS 2137565-78-5 applications" across scientific databases and AI-driven platforms.

One of the most discussed topics in organic chemistry today is the optimization of synthetic routes for complex molecules. The synthesis of methyl 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(methylamino)butanoate often involves multi-step reactions, including N-alkylation and esterification. Researchers are exploring greener alternatives, such as catalytic methods, to improve yield and reduce waste. This aligns with the growing trend of "sustainable synthesis of pharmaceutical intermediates"—a hot topic in both academic and industrial circles.

The compound's potential as a chiral building block is another area of focus. Its stereocenter and functional groups make it suitable for asymmetric synthesis, a technique widely used to produce enantiomerically pure drugs. Queries like "chiral intermediates in API manufacturing" and "methylamino butanoate derivatives" reflect the industry's interest in such applications. Additionally, computational chemists are leveraging AI tools to predict the compound's reactivity and binding affinity, further driving its relevance in modern research.

Stability and storage conditions of methyl 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(methylamino)butanoate are also critical considerations. Studies suggest that the compound should be stored under inert conditions to prevent degradation, a detail often searched as "CAS 2137565-78-5 stability." Proper handling ensures its efficacy in downstream applications, such as peptide mimetics or enzyme inhibitors. This practical aspect is frequently highlighted in forums and technical guides.

In summary, methyl 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(methylamino)butanoate (CAS No. 2137565-78-5) represents a promising candidate for advancing drug development and synthetic chemistry. Its structural features and adaptability to various chemical transformations make it a subject of ongoing exploration. As the scientific community continues to prioritize innovation and sustainability, this compound is poised to play a pivotal role in future breakthroughs.